Cas no 13952-61-9 (N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide)

N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide structure
13952-61-9 structure
Product Name:N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide
CAS No:13952-61-9
MF:C16H17NO3S
MW:303.376083135605
CID:902820
PubChem ID:266976
Update Time:2025-04-19

N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide
    • NSC-106064
    • NSC106064
    • DS-002087
    • N,N-Dimethyl-4-(2-oxo-2-phenylethyl)benzene-1-sulfonamide
    • DTXSID00930499
    • N,N-dimethyl-4-phenacyl-benzenesulfonamide
    • AKOS012501421
    • 13952-61-9
    • Inchi: 1S/C16H17NO3S/c1-17(2)21(19,20)15-10-8-13(9-11-15)12-16(18)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
    • InChI Key: SECGTZWODKVXQD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)CC(C1C=CC=CC=1)=O)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 303.09301
  • Monoisotopic Mass: 303.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 54.45
  • LogP: 3.44310

N,N-dimethyl-4-(2-oxo-2-phenylethyl)benzenesulfonamide Related Literature

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